Cas no 2229307-54-2 (2-chloro-1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol)
2-chloro-1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol is a versatile organic compound with a complex structure. It exhibits excellent stability and reactivity, making it a valuable intermediate in various chemical syntheses. The presence of chloro and trifluoromethyl groups imparts specific physical and chemical properties, enhancing its utility in targeted reactions. This compound is particularly useful in the development of pharmaceuticals and agrochemicals due to its unique structural features.
2229307-54-2 structure
Product Name:2-chloro-1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol
CAS No:2229307-54-2
MF:C7H7Cl2F3N2O
MW:263.044490098953
CID:5987008
PubChem ID:165753454
Update Time:2025-06-20
2-chloro-1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol
- 2229307-54-2
- 2-chloro-1-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol
- EN300-1960340
-
- Inchi: 1S/C7H7Cl2F3N2O/c1-14-6(9)4(3(15)2-8)5(13-14)7(10,11)12/h3,15H,2H2,1H3
- InChI Key: RMOFQBGZLWWDEE-UHFFFAOYSA-N
- SMILES: ClC1=C(C(C(F)(F)F)=NN1C)C(CCl)O
Computed Properties
- Exact Mass: 261.9887527g/mol
- Monoisotopic Mass: 261.9887527g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 38Ų
2-chloro-1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1960340-0.05g |
2-chloro-1-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol |
2229307-54-2 | 0.05g |
$1188.0 | 2023-09-17 | ||
| Enamine | EN300-1960340-0.1g |
2-chloro-1-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol |
2229307-54-2 | 0.1g |
$1244.0 | 2023-09-17 | ||
| Enamine | EN300-1960340-0.25g |
2-chloro-1-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol |
2229307-54-2 | 0.25g |
$1300.0 | 2023-09-17 | ||
| Enamine | EN300-1960340-0.5g |
2-chloro-1-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol |
2229307-54-2 | 0.5g |
$1357.0 | 2023-09-17 | ||
| Enamine | EN300-1960340-1.0g |
2-chloro-1-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol |
2229307-54-2 | 1g |
$1414.0 | 2023-05-31 | ||
| Enamine | EN300-1960340-2.5g |
2-chloro-1-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol |
2229307-54-2 | 2.5g |
$2771.0 | 2023-09-17 | ||
| Enamine | EN300-1960340-5.0g |
2-chloro-1-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol |
2229307-54-2 | 5g |
$4102.0 | 2023-05-31 | ||
| Enamine | EN300-1960340-10.0g |
2-chloro-1-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol |
2229307-54-2 | 10g |
$6082.0 | 2023-05-31 | ||
| Enamine | EN300-1960340-1g |
2-chloro-1-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol |
2229307-54-2 | 1g |
$1414.0 | 2023-09-17 | ||
| Enamine | EN300-1960340-5g |
2-chloro-1-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol |
2229307-54-2 | 5g |
$4102.0 | 2023-09-17 |
2-chloro-1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol Related Literature
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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